![molecular formula C6H5ClN2O4S B3822991 [1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate CAS No. 36680-42-9](/img/structure/B3822991.png)
[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate
Overview
Description
“[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate” is a chemical compound with the linear formula C6H5ClN2O4S . It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich . The molecular weight of this compound is 236.635 .
Synthesis Analysis
The synthesis of thiazolo[3,2-a]pyrimidines involves various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks . Another method involves the reaction of thiazoles with thiourea to yield hybrid molecules .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a thiazolo[3,2-a]pyrimidine moiety, which can be readily modified by the introduction of new binding sites . This structural similarity to purine may be utilized in the design of structures capable of effectively binding to biological targets .Chemical Reactions Analysis
The reaction mechanism involved in the synthesis of thiazolo[3,2-a]pyrimidines typically involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes [3,3]-Claisen rearrangement .Scientific Research Applications
Synthesis of Heterocyclic Compounds
The reaction of similar compounds, like 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate, with active methylene compounds leads to the creation of a variety of heterocycles such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives. This demonstrates the potential of thiazolopyrimidines in synthesizing diverse heterocyclic compounds, which are crucial in medicinal chemistry (Shibuya, 1984).
Biological Evaluation and Antimicrobial Activity
Thiazolopyrimidine derivatives, including those similar to [1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate, have shown promising antimicrobial activity. The synthesis of these compounds and their subsequent biological evaluation indicate their potential in developing new antimicrobial agents (Sayed, Shamroukh & Rashad, 2006).
Crystal Structure Analysis
Studies involving thiazolo[3,2-a]pyrimidines, similar to this compound, have included crystal structure analyses. For instance, Kulakov et al. synthesized thiazolo[3,2-a]pyrimidines and used 1H NMR spectroscopy and X-ray crystallography for structure determination, highlighting the significance of these methods in understanding the molecular structure of such compounds (Kulakov et al., 2009).
Anti-Inflammatory and Antinociceptive Activities
Research into thiazolo[3,2-a]pyrimidine derivatives has revealed significant anti-inflammatory and antinociceptive activities. This suggests their potential use in the development of new therapeutic agents for treating inflammation and pain (Alam et al., 2010).
Microwave-Assisted Synthesis
The microwave-assisted synthesis of thiazolopyrimidinones, including compounds related to this compound, demonstrates an efficient method for producing potentially bioactive compounds. This technique offers a faster and more efficient synthesis process, which is valuable in medicinal chemistry (Djekou et al., 2006).
Mechanism of Action
While the specific mechanism of action for “[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate” is not explicitly mentioned in the available resources, thiazolopyrimidines are known for their wide range of biological activities. They have been reported to exhibit anticancer, antibacterial, anti-inflammatory activities, and more .
Future Directions
Properties
IUPAC Name |
[1,3]thiazolo[3,2-a]pyrimidin-4-ium;perchlorate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N2S.ClHO4/c1-2-7-6-8(3-1)4-5-9-6;2-1(3,4)5/h1-5H;(H,2,3,4,5)/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCBGMKCAIXDRGF-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2[N+](=C1)C=CS2.[O-]Cl(=O)(=O)=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36680-42-9 | |
Record name | 36680-42-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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